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Compound of Interest

Compound Name: 2-Bromodecane

Cat. No.: B1670051 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals like 2-Bromodecane is paramount. This document provides immediate, essential

safety protocols, operational guidance, and disposal plans to minimize risks and ensure a

secure laboratory environment.

Chemical Identifier:

Name: 2-Bromodecane

CAS Number: 557-35-7

Primary Hazards:

Causes skin irritation.[1][2][3]

Causes serious eye irritation.[1][2][3]

May cause respiratory irritation.[1][2][4]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 2-Bromodecane to

prevent exposure.
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PPE Category Item Specification/Standard

Eye/Face Protection
Safety glasses with side-

shields or goggles

Approved under standards

such as NIOSH (US) or EN

166 (EU)[5]

Skin Protection Chemical-resistant gloves

Nitrile rubber is a suitable

option, but always check the

manufacturer's glove selection

guide for the specific chemical

and breakthrough time.[6]

Lab coat or protective clothing To prevent skin contact.

Respiratory Protection
NIOSH/MSHA approved

respirator

Required if exposure limits are

exceeded or if working in a

poorly ventilated area.

Positive-pressure supplied air

respirators may be necessary

for high airborne contaminant

concentrations.[4]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is critical for safety. The following steps outline the

safe handling of 2-Bromodecane from preparation to post-handling.

1. Preparation:

Ensure the work area is well-ventilated. A chemical fume hood is highly recommended.[1][4]

Locate and verify the functionality of the nearest emergency eyewash station and safety

shower.[7]

Don all required personal protective equipment (PPE) as specified in the table above.[1]

Have a chemical spill kit readily accessible.

2. Handling:
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Wash hands thoroughly before and after handling.[1][4]

Avoid direct contact with skin and eyes.[5]

Avoid breathing in any vapors, mist, or gas.[1][4][5]

Use only non-sparking tools if there is a risk of flammable vapor accumulation.[8]

Keep the container tightly closed when not in use.[1][4]

3. Storage:

Store in a cool, dry, and well-ventilated area.[4]

Keep the container tightly closed to prevent leakage.[1][4]

Store away from incompatible materials such as strong oxidizing agents.[4]

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

Spill Response:

Evacuate: Immediately alert others in the vicinity and evacuate the immediate area.[9]

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: Prevent further leakage or spillage if it is safe to do so.[4] Use absorbent materials

from a chemical spill kit to contain the spill. Do not wash the spill down the drain.[9]

Clean-up: Wearing appropriate PPE, carefully collect the absorbed material and place it into

a suitable, labeled container for disposal.

Decontaminate: Clean the spill area with soap and water.

First Aid Measures:
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Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[1][4][10]

Skin Contact: Wash off immediately with plenty of soap and water while removing all

contaminated clothing and shoes. If skin irritation occurs, get medical advice/attention.[1][4]

[10]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention if you feel unwell.[1][4][10]

Ingestion: Clean mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person. Get medical attention.[4][10]

Disposal Plan
Proper disposal of 2-Bromodecane and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: Collect waste 2-Bromodecane and any contaminated materials (e.g.,

absorbent pads, gloves, lab coats) in a clearly labeled, sealed, and compatible waste

container.

Disposal Route: Dispose of the contents and container at an approved waste disposal plant.

[1][4][10] Do not allow the chemical to enter drains or water supplies.[3][5] Follow all local,

regional, and national regulations for hazardous waste disposal.

Workflow for Safe Handling of 2-Bromodecane
Caption: Workflow for the safe handling of 2-Bromodecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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